Cas no 777-54-8 (2-(4-chloro-3-methylphenoxy)propanoic Acid)

• Product Name: 2-(4-chloro-3-methylphenoxy)propanoic Acid
• CAS No: 777-54-8
• MF: C₁₀H₁₁ClO₃
• MW: 214.645542383194
• CID: 983782
• Update Time: 2025-05-24

2-(4-chloro-3-methylphenoxy)propanoic Acid Chemical and Physical Properties

Names and Identifiers

• 2-(4-chloro-3-methyl-phenoxy)propanoic acid
• 2-(4-CHLORO-3-METHYLPHENOXY)PROPANOIC ACID
• (+-)-2-(4-Chlor-3-methylphenoxy)-propionsaeure
• 2-((4-Chloro-m-tolyl)oxy)propionic acid
• 2-(3-methyl-4-chlorophenoxy)propionic acid
• 2-(4-Chlor-3-methyl-phenoxy)-propionsaeure
• 2-(4-Chloro-3-methyl-phenoxy)-propionic acid
• 4-Chlor-3-methylphenoxy-propionsaeure
• AG-H-11345
• O-(4-Chlor-3-methyl-phenyl)-DL-milchsaeure
• Propanoic acid, 2-(4-chloro-3-methylphenoxy)-
• Propionic acid, 2-((4-chloro-m-tolyl)oxy)-
• SBB009319
• 2-(4-chloro-3-methylphenoxy)propanoic Acid

• Inchi： 1S/C10H11ClO3/c1-6-5-8(3-4-9(6)11)14-7(2)10(12)13/h3-5,7H,1-2H3,(H,12,13)
• InChI Key： DRKJHOSTQZAYFT-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1C)OC(C(=O)O)C

Computed Properties

• Exact Mass: 214.03973
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3

Experimental Properties

• PSA: 46.53

Additional information on 2-(4-chloro-3-methylphenoxy)propanoic Acid

2-(4-Chloro-3-Methylphenoxy)Propanoic Acid (CAS No. 777-54-8): A Comprehensive Overview

2-(4-Chloro-3-Methylphenoxy)Propanoic Acid, commonly referred to by its CAS number 777-54-8, is a compound of significant interest in various scientific and industrial applications. This compound, with its unique chemical structure, has garnered attention due to its potential in fields such as agriculture, pharmaceuticals, and materials science. Recent advancements in research have further elucidated its properties and applications, making it a subject of ongoing exploration.

The chemical structure of 2-(4-Chloro-3-Methylphenoxy)Propanoic Acid is characterized by a phenoxy group attached to a propanoic acid backbone. The presence of the chlorine and methyl substituents on the aromatic ring introduces specific electronic and steric effects, which influence its reactivity and functionality. These features make it a versatile building block in organic synthesis, enabling the creation of complex molecules with tailored properties.

Recent studies have highlighted the potential of 2-(4-Chloro-3-Methylphenoxy)Propanoic Acid in agricultural applications, particularly as a precursor for herbicides. Its ability to inhibit specific enzymatic pathways in plants has been extensively investigated, with promising results in controlling invasive species without adverse effects on crops. This aligns with the growing demand for sustainable agricultural practices that minimize environmental impact.

In the pharmaceutical sector, 2-(4-Chloro-3-Methylphenoxy)Propanoic Acid has shown potential as an intermediate in drug development. Researchers have explored its role in synthesizing compounds with anti-inflammatory and antioxidant properties. These findings underscore its importance as a key intermediate in medicinal chemistry, paving the way for novel therapeutic agents.

The synthesis of 2-(4-Chloro-3-Methylphenoxy)Propanoic Acid involves multi-step reactions that require precise control over reaction conditions. Recent advancements in catalytic processes have improved the efficiency and selectivity of these reactions, reducing production costs and environmental footprint. Such innovations are critical in scaling up production for industrial applications while maintaining high-quality standards.

From a toxicological perspective, studies on 2-(4-Chloro-3-Methylphenoxy)Propanoic Acid have focused on assessing its safety profile. Results indicate that it exhibits low toxicity under standard conditions, which is crucial for its use in consumer products and industrial formulations. Regulatory agencies have also recognized its compliance with safety standards, further validating its suitability for widespread application.

Looking ahead, the versatility of 2-(4-Chloro-3-Methylphenoxy)Propanoic Acid presents opportunities for exploration in emerging fields such as biotechnology and nanotechnology. Its ability to form stable complexes with metal ions makes it a candidate for applications in catalysis and material synthesis. Ongoing research continues to uncover new dimensions of this compound's utility, reinforcing its significance in modern chemistry.

In conclusion, 2-(4-Chloro-3-Methylphenoxy)Propanoic Acid (CAS No. 777-54-8) stands as a testament to the ingenuity of chemical research. Its diverse applications across industries highlight its importance as a versatile compound with immense potential. As scientific understanding deepens, this compound is poised to play an even greater role in shaping future innovations.